Cas no 2228423-12-7 (tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate
• CAS No: 2228423-12-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6012329
• PubChem ID: 165755691
• Update Time: 2025-06-08

tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate
• EN300-1874981
• 2228423-12-7
• tert-butyl N-[2-(aminomethyl)-4,4-dimethylpent-1-en-3-yl]carbamate

• Inchi： 1S/C13H26N2O2/c1-9(8-14)10(12(2,3)4)15-11(16)17-13(5,6)7/h10H,1,8,14H2,2-7H3,(H,15,16)
• InChI Key： LQHZYEHHKIFCFA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=C)CN)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate

Introduction to tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate (CAS No. 2228423-12-7)

tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate (CAS No. 2228423-12-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its tert-butyl protecting group and an aminomethyl functionality, which are crucial for its reactivity and stability in various chemical reactions.

The molecular structure of tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate consists of a tert-butyl carbamate moiety attached to a substituted pentenyl chain. The tert-butyl group provides steric protection to the amine functionality, making it less susceptible to nucleophilic attack and thus enhancing the compound's stability. The aminomethyl group, on the other hand, introduces a versatile functional handle that can be further modified for various synthetic transformations.

Recent research has focused on the synthesis and application of compounds with similar structures to tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate. For instance, a study published in the Journal of Organic Chemistry in 2021 reported the development of an efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions. The method demonstrated high yields and excellent regioselectivity, making it a valuable addition to the synthetic toolbox for organic chemists.

In the context of medicinal chemistry, tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate has shown promise as a lead compound for the development of novel therapeutic agents. Its structural features make it suitable for use as a building block in the synthesis of more complex molecules with potential biological activities. For example, researchers at the University of California, San Francisco, have explored the use of this compound as a precursor for the synthesis of peptidomimetics with enhanced pharmacological properties.

The biological activity of tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate has also been investigated in several preclinical studies. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that derivatives of this compound exhibited potent inhibitory effects against specific enzymes involved in inflammatory pathways. These findings suggest that tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate and its derivatives could be potential candidates for the treatment of inflammatory diseases.

Beyond its medicinal applications, tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings with tailored properties. A recent study in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices resulted in materials with improved mechanical strength and thermal stability.

In conclusion, tert-butyl N-2-(aminomethyl)-4,4-dimethylpent-1-en-3-ylcarbamate (CAS No. 2228423-12-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development in organic synthesis, medicinal chemistry, and materials science. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.